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Compound of Interest

Compound Name: Viniferol D

cat. No.: B1151625

An In-depth Examination of the Stilbenetrimer Viniferol D: From its Chemical Properties to
Potential Therapeutic Applications

This technical guide provides a comprehensive overview of Viniferol D, a stilbenetrimer
isolated from Vitis vinifera. It is intended for researchers, scientists, and drug development
professionals interested in the chemical characteristics, biological activities, and potential
therapeutic applications of this natural compound. This document summarizes key data,
outlines experimental protocols, and explores its potential mechanism of action.

Core Chemical Data

Viniferol D is a resveratrol trimer with the following key identifiers and properties:

Property Value Source
CAS Number 625096-18-6 [11[2]
Molecular Formula Ca2H32009 [1][2]
Molecular Weight 680.7 g/mol [1]
Source Stem of Vitis vinifera 'Kyohou'

Experimental Protocols

Isolation and Purification of Viniferol D from Vitis
vinifera Stems

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1151625?utm_src=pdf-interest
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7335248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7335248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7335248/
https://www.benchchem.com/product/b1151625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While the specific, detailed protocol for the isolation of Viniferol D as described by the original
discoverers is not fully available in the public domain, a general methodology can be
constructed based on established techniques for extracting stilbenoids from Vitis vinifera.
Researchers can adapt the following workflow for the isolation and purification of Viniferol D.

Experimental Workflow: Isolation and Purification of Viniferol D
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Caption: A generalized workflow for the isolation and purification of Viniferol D.
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Methodology:

o Extraction: Dried and powdered stems of Vitis vinifera are subjected to solvent extraction,
typically using methanol or acetone, which have been shown to be effective for stilbenoid
extraction. Accelerated Solvent Extraction (ASE) or ultrasound-assisted extraction can be
employed to improve efficiency.

o Concentration: The resulting extract is filtered and concentrated under reduced pressure
using a rotary evaporator to yield a crude extract.

 Purification: The crude extract is then subjected to a series of chromatographic separations.
This typically involves initial fractionation by silica gel column chromatography, followed by
purification using preparative high-performance liquid chromatography (HPLC) on a
reversed-phase C18 column.

« Structural Elucidation: The purified compound is identified and characterized using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), to confirm its structure as Viniferol D.

Biological Activity and Potential Mechanism of

Action
Antiviral Activity

Stilbenoids isolated from Vitis vinifera have demonstrated notable antiviral properties. While
specific studies on Viniferol D are limited, related stilbene oligomers have shown inhibitory
effects against the Hepatitis C virus (HCV). This suggests that Viniferol D may also possess
anti-HCV activity. The mechanism of action for stilbenoids against HCV is thought to involve the
inhibition of viral replication.

Potential Signaling Pathway Involvement

The precise signaling pathways modulated by Viniferol D have not yet been elucidated.
However, other resveratrol oligomers have been shown to influence various cellular signaling
cascades. For instance, the tetramer R2-viniferin has been reported to inhibit the ERK, p38,
and NF-kB pathways in leukemia cells. Given the structural similarity, it is plausible that
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Viniferol D may exert its biological effects through modulation of similar pathways involved in
inflammation and cell proliferation.

Hypothesized Mechanism of Action of Stilbenoids Against HCV

Hepatitis C Virus Lifecycle

Viral Entry - Viral Assembly Viral Release
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Caption: Proposed inhibitory action of stilbenoids on the HCV replication cycle.

Further research is required to definitively identify the molecular targets and signaling pathways
directly affected by Viniferol D. This knowledge will be crucial for understanding its full
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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